Cas no 2171879-99-3 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid
• CAS No: 2171879-99-3
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 6055990
• PubChem ID: 165448095
• Update Time: 2025-07-19

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid
• 2171879-99-3
• EN300-1550354
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]butanoic acid

• Inchi： 1S/C23H22N2O5/c26-21(24-13-6-12-22(27)28)11-5-14-25-23(29)30-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20H,6,12-15H2,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： LNBGNTZKYQCBDV-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid (CAS No. 2171879-99-3): A Comprehensive Overview

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid (CAS No. 2171879-99-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The chemical structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid is composed of a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino group, and a butynoic acid moiety. The Fmoc group is widely used in peptide synthesis to protect the amino functionality during the assembly of peptides, ensuring high yields and purity. The presence of the butynoic acid moiety adds versatility to the molecule, making it suitable for various chemical transformations and conjugations.

Recent studies have highlighted the importance of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid in the development of bioconjugates and prodrugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to create targeted drug delivery systems. By conjugating this molecule with specific targeting ligands, researchers were able to enhance the therapeutic efficacy and reduce the side effects of various drugs, particularly in cancer therapy.

In addition to its applications in drug delivery, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid has shown promise in the field of protein engineering. A study conducted by a team at Harvard University explored the use of this compound as a scaffold for designing novel enzymes with enhanced catalytic properties. The unique structural features of this molecule allowed for precise modifications that improved enzyme stability and activity under various conditions.

The synthesis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid involves several well-established chemical reactions, including Fmoc protection, alkyne formation, and amidation. These steps are typically carried out under controlled conditions to ensure high purity and yield. The robustness of these synthetic methods has been validated through numerous laboratory experiments and industrial-scale production processes.

The physicochemical properties of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-y amidobutanoic acid, such as solubility, stability, and reactivity, have been extensively characterized. This information is crucial for optimizing its use in various applications. For example, its solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it an ideal candidate for use in high-throughput screening assays and other biotechnological processes.

In conclusion, 4-4-{(9H-fluoren - 9 - yl)methoxycarbonyl}amino)but - 2 - y amidobutanoic acid (CAS No. 2171879 - 99 - 3) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique structural features and favorable physicochemical properties make it an invaluable tool for researchers aiming to develop innovative therapeutic agents and advanced materials.